1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole
Overview
Description
1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole is a chemical compound that has gained attention in scientific research for its potential applications in various fields. This compound is a benzimidazole derivative that exhibits interesting biological properties, making it a promising candidate for drug development and other scientific research applications. In
Mechanism of Action
The mechanism of action of 1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole is not fully understood. However, it is believed to exert its biological effects through the inhibition of various cellular pathways, including the PI3K/Akt pathway, the MAPK pathway, and the NF-κB pathway.
Biochemical and Physiological Effects:
1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer and antimicrobial properties, it has also been shown to exhibit antioxidant and anti-inflammatory activities. It has been suggested that these properties may be due to its ability to modulate various signaling pathways in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole in lab experiments is its relatively low toxicity. This compound has been shown to be well-tolerated in animal studies, making it a safe candidate for further research.
However, one of the limitations of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer in certain experimental settings, and may limit its potential applications.
Future Directions
There are several potential future directions for research on 1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole. One area of interest is in the development of new anticancer agents based on this compound. Further research is needed to fully understand the mechanism of action of this compound, and to identify potential targets for drug development.
Another potential area of research is in the development of new antimicrobial agents. 1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole has shown promise in vitro against a range of bacteria and fungi, and further research is needed to determine its potential applications in vivo.
Overall, 1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole is a promising compound with a range of potential applications in various fields of scientific research. Further research is needed to fully understand its biological properties and to identify potential applications in medicine, agriculture, and other fields.
Synthesis Methods
1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole can be synthesized by several methods. One of the most commonly used methods involves the reaction of o-phenylenediamine with 2-methoxybenzyl chloride in the presence of a base. The resulting product is then treated with methyl iodide to yield 1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole.
Scientific Research Applications
1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole has been studied extensively for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicine, where this compound has shown potential as an anticancer agent. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
In addition to its anticancer properties, 1-(2-methoxybenzyl)-2-methyl-1H-benzimidazole has also been studied for its potential as an antimicrobial agent. It has been shown to exhibit activity against a range of bacteria and fungi, making it a promising candidate for the development of new antibiotics.
properties
IUPAC Name |
1-[(2-methoxyphenyl)methyl]-2-methylbenzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O/c1-12-17-14-8-4-5-9-15(14)18(12)11-13-7-3-6-10-16(13)19-2/h3-10H,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFEDHMSIAWGIGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1CC3=CC=CC=C3OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401214250 |
Source
|
| Record name | 1-[(2-Methoxyphenyl)methyl]-2-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401214250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
37 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26661509 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
488734-87-8 |
Source
|
| Record name | 1-[(2-Methoxyphenyl)methyl]-2-methyl-1H-benzimidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=488734-87-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(2-Methoxyphenyl)methyl]-2-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401214250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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